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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of basic lead
carbonate, historically known as white lead, in the formulation of ceramic glazes. Due to its
toxic nature, the use of basic lead carbonate is now highly restricted and largely replaced by
safer alternatives in commercial and studio pottery. However, its historical significance and
unique properties make it a subject of interest for materials science, conservation, and
specialized research applications.

Introduction

Basic lead carbonate (2PbCOs:-Pb(OH)2) has been a fundamental component of ceramic
glazes for centuries, prized for its ability to produce a smooth, glossy, and durable surface at
relatively low firing temperatures. It acts as a powerful flux, initiating the melt and promoting the
fusion of other glaze components like silica. Despite its desirable aesthetic qualities, the
significant health risks associated with lead exposure have led to a steep decline in its use.
These notes detall its properties, historical formulations, and provide protocols for its use in a
controlled research setting, emphasizing stringent safety measures.

Properties of Basic Lead Carbonate in Glazes

Basic lead carbonate imparts several key properties to ceramic glazes:
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e Low Melting Point: It is a strong flux, significantly lowering the melting temperature of silica,
the primary glass-former in glazes. This allows for glazes to mature at earthenware
temperatures (approximately 950-1100°C).

e Smooth, Glossy Surface: Lead glazes are known for their brilliant, high-gloss finish.

o Enhanced Color Response: Lead can enhance the vibrancy of coloring oxides, producing
bright and vivid hues.

» Durability: When properly formulated and fired, lead glazes can be resistant to chemical
attack and abrasion. However, poorly formulated or under-fired glazes can readily leach
lead.

Quantitative Data
Typical Composition of Historical Lead Glazes

The composition of lead glazes has varied significantly throughout history and depending on
the desired outcome. The table below summarizes typical oxide weight percentages found in
various historical lead glazes.

Glaze Component Typical Range (wt%) Function

Lead(ll) Oxide (PbO) 20 - 60% Flux

Silicon Dioxide (SiO2) 30 - 60% Glass Former

Aluminum Oxide (Alz03) 5-15% Stabilizer (prevents running)

Other Oxides (e.g., Naz0,

<5% Secondary Fluxes
K20, CaO)

Note: The lead oxide (PbO) is formed from the decomposition of basic lead carbonate during
firing.

Firing Schedules for Low-Fire Lead Glazes

The following table provides a general firing schedule for a low-fire lead glaze. The exact
schedule will depend on the specific glaze composition, thickness of application, and the
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ceramic body.

Target

Stage Ramp Rate Hold Time Purpose
Temperature
Water smoking
1. Initial Heating 100°C/hour 600°C 10 minutes and burnout of
organics
o 1060°C (approx. ) ]
2. Main Firing 200°C/hour 15 minutes Glaze maturation
Cone 04)
) ) Room Annealing of the
3. Cooling Natural cooling -
Temperature glaze

Lead Leaching Test Parameters and Example Data

Lead leaching from ceramic glazes is a critical safety concern. Standardized testing involves
the use of an acidic solution to simulate contact with food.

Parameter Condition
Leaching Solution 4% Acetic Acid
Temperature 22+2°C
Duration 24 hours

The following table presents hypothetical lead leaching data to illustrate the effect of firing
temperature on lead release.

Firing Temperature Lead Leached (mg/L)
950°C 15.2

1000°C 5.8

1060°C (Properly fired) <0.5

1100°C <0.1
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Experimental Protocols

EXTREME CAUTION: Basic lead carbonate is highly toxic. All handling and experimental
procedures must be conducted in a certified fume hood with appropriate personal protective
equipment (PPE).

Safety Precautions

e Engineering Controls: All work with basic lead carbonate powder must be performed in a
chemical fume hood with a face velocity of at least 100 feet per minute.

» Personal Protective Equipment (PPE):

o

Respiratory Protection: A NIOSH-approved respirator with P100 filters is mandatory.

[¢]

Eye Protection: Chemical splash goggles are required.

[¢]

Hand Protection: Nitrile or neoprene gloves should be worn.

[e]

Body Protection: A lab coat, closed-toe shoes, and long pants are required.

e Waste Disposal: All lead-contaminated waste, including unused glaze, cleaning materials,
and PPE, must be disposed of as hazardous waste according to institutional and local
regulations.

Protocol for Preparation of a Basic Lead Carbonate
Glaze

This protocol outlines the preparation of a 100g batch of a clear lead glaze.
Materials:

o Basic lead carbonate (2PbCOs3-Pb(OH)z2)

« Silica (SiOz2) (325 mesh)

e Kaolin
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« Distilled water
e Ziplock bags or sealed containers
e Sieve (80-100 mesh)
» Beakers
e Stirring rod
e Graduated cylinder
Procedure:
e Don PPE and work in a fume hood.
» Weighing: Accurately weigh the following dry materials:
o Basic lead carbonate: 55.0 g
o Silica: 35.0 g
o Kaolin: 10.0 g

» Dry Mixing: Place the weighed powders in a sealed, labeled container or a heavy-duty
Ziplock bag. Shake vigorously for at least 5 minutes to ensure a homogenous mixture.

o Wet Mixing:
o Place approximately 70 mL of distilled water into a beaker.
o Slowly add the dry glaze mixture to the water while stirring continuously with a glass rod.

o Continue stirring until the glaze slurry is smooth and free of lumps. Adjust the water
content as needed to achieve a consistency similar to heavy cream.

e Sieving:
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o Pass the entire glaze slurry through an 80-100 mesh sieve into a clean, labeled beaker.
This will break down any remaining agglomerates and ensure a uniform consistency.

o Rinse the original beaker with a small amount of water and pass this through the sieve to
recover all of the glaze.

o Storage: Store the prepared glaze in a tightly sealed and clearly labeled container.

Protocol for Glaze Application and Firing

Materials:

Prepared lead glaze slurry

Bisque-fired ceramic test tiles

Glazing tongs or brushes

Electric kiln with a programmable controller and proper ventilation

Procedure:

e Don PPE and work in a fume hood.

e Glaze Application:

o Thoroughly stir the glaze slurry to ensure it is homogenous.

o Using glazing tongs, dip a bisque-fired test tile into the glaze for 2-3 seconds.

o Alternatively, apply the glaze to the tile using a brush in 2-3 even coats, allowing each coat
to dry before applying the next.

o Cleaning: Remove any unwanted glaze from the bottom of the test tile with a damp sponge
to prevent it from sticking to the kiln shelf.

» Drying: Allow the glazed tiles to dry completely before firing.

e Firing:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Carefully load the glazed test tiles into the kiln, ensuring they are not touching.

o Program the kiln according to the firing schedule outlined in Table 3.2 or a schedule
appropriate for the specific glaze and clay body.

o Ensure the kiln is properly ventilated to the outside to remove any lead fumes generated
during firing.

o Cooling: Allow the kiln to cool completely to room temperature before opening and removing
the fired tiles.

Protocol for Lead Leaching Test

Materials:

Fired lead-glazed ceramic pieces

4% (v/v) acetic acid solution

Parafilm or other suitable covering

Volumetric flasks

Inductively Coupled Plasma Mass Spectrometry (ICP-MS) or Atomic Absorption
Spectroscopy (AAS) for lead analysis

Procedure:
e Cleaning: Thoroughly wash and dry the fired ceramic pieces to be tested.

e Leaching:

[¢]

Fill the interior of the ceramic piece with a 4% acetic acid solution to within 6-7 mm of the
rim.

Record the volume of the acetic acid solution used.

[¢]

[¢]

Cover the piece with Parafilm to prevent evaporation.
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o Let the piece stand at 22 + 2 °C for 24 hours.

o Sample Collection: After 24 hours, stir the acetic acid solution and transfer a representative
sample to a clean, labeled vial for analysis.

e Analysis: Determine the concentration of lead in the acetic acid solution using ICP-MS or
AAS.

o Calculation: Express the results in mg of lead per liter of leaching solution (mg/L).

Diagrams

Click to download full resolution via product page

Caption: Experimental workflow for lead glaze preparation, application, and testing.
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Caption: Chemical pathway of basic lead carbonate during glaze firing.

Conclusion

Basic lead carbonate has played a pivotal role in the history of ceramics, enabling the
creation of vibrant and glossy glazes at low temperatures. While its use is now rightly curtailed
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due to its high toxicity, understanding its chemical behavior and application is valuable for
researchers in materials science and cultural heritage. The protocols provided herein are
intended for use in a controlled laboratory setting where all necessary safety precautions can
be rigorously implemented. The quantitative data and diagrams offer a framework for
understanding the formulation, firing, and potential hazards associated with lead-based
ceramic glazes.

 To cite this document: BenchChem. [Application Notes and Protocols: Basic Lead Carbonate
in Ceramic Glazes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072859#application-of-basic-lead-carbonate-in-
ceramic-glazes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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